Cas no 821773-95-9 (Pyridine, 5-bromo-2-chloro-4-(trimethylsilyl)-)

• Product Name: Pyridine, 5-bromo-2-chloro-4-(trimethylsilyl)-
• CAS No: 821773-95-9
• MF: C₈H₁₁BrClNSi
• MW: 264.622141122818
• CID: 697450
• PubChem ID: 71419938
• Update Time: 2025-06-15

Pyridine, 5-bromo-2-chloro-4-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-chloro-4-(trimethylsilyl)-
• (5-bromo-2-chloropyridin-4-yl)-trimethylsilane
• 5-bromo-2-chloro-4-trimethylsilanyl-pyridine
• 821773-95-9
• DTXSID80839153
• 5-Bromo-2-chloro-4-(trimethylsilyl)pyridine

• Inchi： 1S/C8H11BrClNSi/c1-12(2,3)7-4-8(10)11-5-6(7)9/h4-5H,1-3H3
• InChI Key： CWQYQPLAUYCCPY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1[Si](C)(C)C)Cl

Computed Properties

• Exact Mass: 262.95327g/mol
• Monoisotopic Mass: 262.95327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on Pyridine, 5-bromo-2-chloro-4-(trimethylsilyl)-

5-Bromo-2-Chloro-4-(Trimethylsilyl)pyridine (CAS No. 821773-95-9): A Versatile Building Block in Modern Chemical Synthesis

5-Bromo-2-chloro-4-(trimethylsilyl)pyridine (CAS No. 821773-95-9) is a highly versatile and valuable compound in the field of chemical synthesis, particularly in the development of pharmaceuticals and advanced materials. This compound, characterized by its unique substitution pattern, has gained significant attention due to its potential in various synthetic transformations and its role as a key intermediate in the synthesis of complex molecules.

The molecular structure of 5-bromo-2-chloro-4-(trimethylsilyl)pyridine is composed of a pyridine ring with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a trimethylsilyl group at the 4-position. The presence of these functional groups imparts distinct reactivity and stability properties to the molecule, making it an ideal candidate for a wide range of chemical reactions.

One of the key applications of 5-bromo-2-chloro-4-(trimethylsilyl)pyridine is in the synthesis of heterocyclic compounds. Heterocycles are fundamental building blocks in pharmaceutical chemistry, and the ability to introduce multiple functional groups into a single molecule is crucial for the development of new drugs. Recent studies have shown that this compound can be effectively used in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to form complex heterocyclic structures with high regioselectivity and yield.

In addition to its use in heterocyclic synthesis, 5-bromo-2-chloro-4-(trimethylsilyl)pyridine has also found applications in the preparation of fluorescent probes and photovoltaic materials. The trimethylsilyl group can be easily removed under mild conditions, allowing for further functionalization of the pyridine ring. This flexibility makes it an attractive starting material for the synthesis of compounds with tailored optical and electronic properties.

The synthetic accessibility of 5-bromo-2-chloro-4-(trimethylsilyl)pyridine has been enhanced by recent advancements in synthetic methods. For instance, a one-pot procedure involving sequential halogenation and silylation steps has been reported, providing an efficient route to this compound with high purity and yield. This method not only simplifies the synthetic process but also reduces the overall cost and environmental impact associated with its production.

From a pharmaceutical perspective, 5-bromo-2-chloro-4-(trimethylsilyl)pyridine has shown promise as a lead compound in drug discovery efforts. Its ability to undergo diverse chemical transformations allows for the rapid generation of structurally diverse analogues, which can be screened for biological activity. Recent research has identified several derivatives of this compound that exhibit potent anti-cancer and anti-inflammatory properties, highlighting its potential as a scaffold for drug development.

The stability and reactivity of 5-bromo-2-chloro-4-(trimethylsilyl)pyridine have been extensively studied using various analytical techniques, including NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the behavior of this compound under different reaction conditions, facilitating its use in complex synthetic sequences.

In conclusion, 5-bromo-2-chloro-4-(trimethylsilyl)pyridine (CAS No. 821773-95-9) is a highly versatile compound with significant potential in modern chemical synthesis. Its unique combination of functional groups makes it an ideal starting material for the preparation of complex heterocycles, fluorescent probes, photovoltaic materials, and pharmaceutical compounds. As research continues to advance in these areas, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.